Cas no 20002-25-9 (Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso-)

Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso- structure
20002-25-9 structure
Product Name:Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso-
CAS No:20002-25-9
MF:C11H16N2O
MW:192.257542610168
CID:289792
PubChem ID:279534
Update Time:2025-04-19

Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-(1,1-dimethylethyl)-N-nitroso-
    • AGN-PC-00OVID
    • Benzyl-tert.butyl-nitrosamin
    • Benzyl-tert-butyl-nitroso-amin
    • benzyl-tert-butyl-nitroso-amine
    • CTK0A0034
    • N-Nitroso-benzyl-tert-butylamin
    • N-nitroso-N-spiropentyl urea
    • N-nitroso-N-t-butylbenzylamine
    • N-nitroso-N-tert-butyl benzyl amine
    • tert.-Butylbenzylnitrosamin
    • Urea, N-nitroso-N-spiro[2.2]pentyl-
    • 20002-25-9
    • SCHEMBL11691910
    • DTXSID90941978
    • NSC130235
    • NSC-130235
    • N-benzyl-N-tert-butylnitrous amide
    • Inchi: 1S/C11H16N2O/c1-11(2,3)13(12-14)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
    • InChI Key: SXRIXHLBJKJREO-UHFFFAOYSA-N
    • SMILES: O=NN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 192.12638
  • Monoisotopic Mass: 192.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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